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Compound of Interest

Compound Name: PCPA methyl ester hydrochloride

Cat. No.: B11806762 Get Quote

Introduction

p-Chlorophenylalanine (PCPA) methyl ester hydrochloride is a chemical compound widely

utilized in neuroscience research as a potent inhibitor of serotonin (5-HT) synthesis. It acts as a

reversible inhibitor of tryptophan hydroxylase, the rate-limiting enzyme in the biosynthesis of

serotonin.[1][2][3][4] Due to its ability to cross the blood-brain barrier, it effectively depletes

central nervous system serotonin levels, making it a valuable tool for studying the role of

serotonin in various physiological and behavioral processes.[1][3][5] These application notes

provide an overview of its mechanism of action, dosage information from various in vivo

studies, and detailed experimental protocols.

Mechanism of Action
PCPA methyl ester hydrochloride exerts its effect by inhibiting tryptophan hydroxylase, the

enzyme that converts L-tryptophan to 5-hydroxytryptophan (5-HTP). This is the initial and rate-

limiting step in the synthesis of serotonin. By blocking this enzyme, PCPA effectively reduces

the production of serotonin in the brain and other tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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